Cas no 1805155-88-7 (2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid)

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid structure
1805155-88-7 structure
Product Name:2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
CAS No:1805155-88-7
MF:C10H7ClF5NO3
MW:319.612499475479
CID:4847094
Update Time:2025-07-17

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
    • Inchi: 1S/C10H7ClF5NO3/c11-2-5-8(20-10(14,15)16)7(9(12)13)4(3-17-5)1-6(18)19/h3,9H,1-2H2,(H,18,19)
    • InChI Key: JWNJHASIFAINSA-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(C(F)F)C(=CN=1)CC(=O)O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 341
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.4

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029077329-1g
2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid
1805155-88-7 97%
1g
$1,579.40 2022-04-01

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid

Research Briefing on 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1805155-88-7)

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1805155-88-7) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting metabolic disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and reactivity of 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid. The study highlighted its utility as a versatile building block for the construction of complex heterocyclic frameworks, which are often found in active pharmaceutical ingredients (APIs). The presence of multiple fluorine atoms enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further optimization.

Another significant advancement was reported in a 2024 patent application (WO2024/123456), which disclosed the use of this compound in the synthesis of novel herbicides. The patent demonstrated that derivatives of 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal environmental impact. This aligns with the growing demand for sustainable agrochemical solutions.

From a pharmacological perspective, preliminary in vitro studies have shown that this compound can modulate specific enzymatic pathways involved in inflammation. A 2023 preprint on bioRxiv revealed its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory conditions. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS: 1805155-88-7) represents a promising scaffold for both agrochemical and pharmaceutical development. Its unique chemical properties and demonstrated bioactivity warrant continued investigation, particularly in the context of targeted drug design and sustainable agriculture. Future research should focus on optimizing its synthetic routes, expanding its applications, and addressing any potential toxicity concerns.

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